N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine

• IUPAC Name: N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine
• InChI: InChI=1S/C12H20N2O/c1-10(14-9-5-8-13)11-6-3-4-7-12(11)15-2/h3-4,6-7,10,14H,5,8-9,13H2,1-2H3
• InChI Key: ZBFKOSPIFIQGMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1OC)NCCCN
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine, also known as MPEDA, is a chemical compound that has gained attention in the scientific community due to its potential use in medicinal and biological research. MPEDA is a diamine derivative of 2-methoxyphenethylamine and is structurally similar to other biologically active compounds such as amphetamines and phenethylamines.

Mechanism of Action

N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine acts as a sigma-1 receptor agonist, binding to the receptor and modulating its activity. The activation of the sigma-1 receptor by N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine has been shown to have various effects on cellular processes, including the regulation of calcium signaling, the inhibition of apoptosis, and the promotion of neuroprotection.
Biochemical and Physiological Effects:
N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine can inhibit the proliferation of cancer cells and promote the survival of neurons. In vivo studies have shown that N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and traumatic brain injury.

Advantages and Limitations for Lab Experiments

N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high affinity for the sigma-1 receptor, making it a useful tool for studying the receptor's function. However, one limitation of N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine. One area of interest is the development of N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine-based drugs for the treatment of various diseases, such as Alzheimer's disease and cancer. Another area of interest is the study of the sigma-1 receptor and its role in cellular processes, which may lead to a better understanding of various diseases and the development of new therapies. Additionally, further research is needed to fully understand the biochemical and physiological effects of N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine and its potential toxicity.

Synthesis Methods

The synthesis of N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine involves the reaction of 2-methoxyphenethylamine with 1,3-dibromopropane in the presence of a base such as sodium hydroxide. The resulting product is then treated with hydrogen gas in the presence of a palladium catalyst to yield N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine.

Scientific Research Applications

N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine has been studied for its potential use in the development of new drugs and as a tool for biological research. N'-[1-(2-methoxyphenyl)ethyl]propane-1,3-diamine has been shown to have a high affinity for the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling, neuroprotection, and apoptosis. The sigma-1 receptor has been implicated in various diseases such as Alzheimer's disease, Parkinson's disease, and cancer, making it an attractive target for drug development.